4,4'-Bis(dimethylamino)-4''-(methylamino)trityl alcohol

Catalog No.
S1534854
CAS No.
561-41-1
M.F
C24H29N3O
M. Wt
375.5 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
4,4'-Bis(dimethylamino)-4''-(methylamino)trityl al...

CAS Number

561-41-1

Product Name

4,4'-Bis(dimethylamino)-4''-(methylamino)trityl alcohol

IUPAC Name

bis[4-(dimethylamino)phenyl]-[4-(methylamino)phenyl]methanol

Molecular Formula

C24H29N3O

Molecular Weight

375.5 g/mol

InChI

InChI=1S/C24H29N3O/c1-25-21-12-6-18(7-13-21)24(28,19-8-14-22(15-9-19)26(2)3)20-10-16-23(17-11-20)27(4)5/h6-17,25,28H,1-5H3

InChI Key

MAGJOSJRYKEYAZ-UHFFFAOYSA-N

SMILES

CNC1=CC=C(C=C1)C(C2=CC=C(C=C2)N(C)C)(C3=CC=C(C=C3)N(C)C)O

Canonical SMILES

CNC1=CC=C(C=C1)C(C2=CC=C(C=C2)N(C)C)(C3=CC=C(C=C3)N(C)C)O

The exact mass of the compound 4,4'-Bis(dimethylamino)-4''-(methylamino)trityl alcohol is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant;Health Hazard, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
  • Organic Synthesis

    The triarylmethyl (trityl) group is a common protecting group in organic chemistry for hydroxyl groups. PubChem, Bis(dimethylamino)-4''-(methylamino)trityl alcohol: The presence of the alcohol group in 4,4'-Bis(dimethylamino)-4''-(methylamino)trityl alcohol suggests it could potentially function as a precursor for the synthesis of more complex molecules by reversibly protecting a hydroxyl group.

  • Analytical Chemistry

    The dimethylamino groups in 4,4'-Bis(dimethylamino)-4''-(methylamino)trityl alcohol are electron-donating groups. This property can influence the molecule's interaction with other molecules and potentially make it useful in analytical applications such as ion chromatography or as a component of separation media in High-Performance Liquid Chromatography (HPLC). SIELC Technologies, 4,4'-Bis(dimethylamino)-4''-(methylamino)trityl alcohol:

4,4'-Bis(dimethylamino)-4''-(methylamino)trityl alcohol is a chemical compound with the molecular formula C₂₄H₂₉N₃O and a molecular weight of approximately 375.51 g/mol. It is characterized by a complex structure featuring multiple amine groups, which contribute to its unique properties. The compound appears as a solid, often described as dark blue to very dark purple in color, with a predicted pKa of approximately 14.31, indicating its basic nature in solution .

Due to its functional groups. Notably, the dimethylamino and methylamino groups can act as nucleophiles in substitution reactions. It may also undergo protonation and deprotonation reactions depending on the pH of the environment. Additionally, it can be involved in condensation reactions, particularly when interacting with aldehydes or ketones, leading to the formation of imines or other nitrogen-containing compounds.

The synthesis of 4,4'-Bis(dimethylamino)-4''-(methylamino)trityl alcohol typically involves multi-step organic synthesis techniques. Common methods include:

  • Alkylation Reactions: Using appropriate alkyl halides to introduce dimethylamino and methylamino groups onto a trityl backbone.
  • Reduction Reactions: Reducing intermediates to achieve the desired alcohol functionality.
  • Purification: Techniques such as recrystallization or chromatography are employed to isolate the final product with high purity .

This compound has several potential applications:

  • Pharmaceuticals: It may serve as an intermediate in the synthesis of various drugs due to its unique structural properties.
  • Dyes and Pigments: Its color properties make it suitable for use in dyes or pigments.
  • Biochemical Research: It can be utilized in studies related to membrane interactions or as a probe in cellular assays .

Interaction studies of 4,4'-Bis(dimethylamino)-4''-(methylamino)trityl alcohol focus on its binding affinity with various biomolecules. Preliminary research suggests that it may interact with cell membranes due to its amphiphilic nature. Additionally, studies on its interaction with nucleic acids or proteins could provide insights into its potential roles in biological systems .

Several compounds share structural similarities with 4,4'-Bis(dimethylamino)-4''-(methylamino)trityl alcohol. Here are some notable examples:

Compound NameStructural FeaturesUnique Aspects
Trityl AlcoholContains a trityl group but fewer amine functionalitiesSimpler structure; primarily used as an intermediate
DimethylaminophenolContains a phenolic group instead of tritylExhibits different biological activities
N,N-DimethyltryptamineIndole structure with dimethylamine groupsKnown for psychoactive properties
Methylamine DerivativesVarying alkyl substitutions on amine groupsDiverse applications ranging from pharmaceuticals to agriculture

These compounds highlight the uniqueness of 4,4'-Bis(dimethylamino)-4''-(methylamino)trityl alcohol through its specific combination of functional groups and structural complexity, which may confer distinct properties and applications not found in simpler analogs .

XLogP3

4.4

GHS Hazard Statements

Aggregated GHS information provided by 96 companies from 8 notifications to the ECHA C&L Inventory. Each notification may be associated with multiple companies.;
Reported as not meeting GHS hazard criteria by 69 of 96 companies. For more detailed information, please visit ECHA C&L website;
Of the 7 notification(s) provided by 27 of 96 companies with hazard statement code(s):;
H302 (51.85%): Harmful if swallowed [Warning Acute toxicity, oral];
H319 (51.85%): Causes serious eye irritation [Warning Serious eye damage/eye irritation];
H341 (37.04%): Suspected of causing genetic defects [Warning Germ cell mutagenicity];
H350 (77.78%): May cause cancer [Danger Carcinogenicity];
H373 (14.81%): Causes damage to organs through prolonged or repeated exposure [Warning Specific target organ toxicity, repeated exposure];
H412 (48.15%): Harmful to aquatic life with long lasting effects [Hazardous to the aquatic environment, long-term hazard];
Information may vary between notifications depending on impurities, additives, and other factors. The percentage value in parenthesis indicates the notified classification ratio from companies that provide hazard codes. Only hazard codes with percentage values above 10% are shown.

Pictograms

Health Hazard Irritant

Irritant;Health Hazard

Other CAS

561-41-1

Wikipedia

4,4'-Bis(dimethylamino)-4''-(methylamino)trityl alcohol

Dates

Last modified: 07-17-2023

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